Cas no 1024599-56-1 (4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid)

• Product Name: 4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid
• CAS No: 1024599-56-1
• MF: C₇H₇ClF₂N₂O₂
• MW: 224.592487573624
• CID: 5303864
• Update Time: 2026-03-10

4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-(1,1-difluoroethyl)-1-methyl-
• 4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid

• Inchi： 1S/C7H7ClF2N2O2/c1-7(9,10)5-3(8)4(6(13)14)12(2)11-5/h1-2H3,(H,13,14)
• InChI Key： QFCODGIGIITOBG-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C(Cl)C(C(F)(F)C)=N1

Additional information on 4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid

4-Chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic Acid (CAS No. 1024599-56-1): An Overview of Its Properties, Applications, and Recent Research

4-Chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid (CAS No. 1024599-56-1) is a versatile compound with significant potential in various fields of chemistry and pharmaceuticals. This compound, characterized by its unique structural features, has garnered attention for its potential applications in agrochemicals, pharmaceuticals, and materials science. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of 4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid.

Chemical Structure and Properties

The molecular formula of 4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid is C₉H₈ClF₂N₂O₂, with a molecular weight of approximately 247.61 g/mol. The compound features a pyrazole ring substituted with a chlorine atom at the 4-position, a difluoroethyl group at the 5-position, and a methyl group at the 2-position. The carboxylic acid functional group at the 3-position imparts acidic properties to the molecule.

The presence of the difluoroethyl group and the chlorine atom significantly influences the compound's physicochemical properties. These substituents enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The carboxylic acid group also provides opportunities for further derivatization and functionalization.

Synthesis Methods

The synthesis of 4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid can be achieved through various routes. One common method involves the reaction of 4-chloro-5-bromo-2-methylpyrazole with difluoroacetic acid followed by hydrolysis to form the carboxylic acid. Another approach involves the condensation of 4-chloro-5-bromo-2-methylpyrazole with difluorocarbene generated in situ from difluoromethanesulfonyl chloride.

The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, using microwave-assisted synthesis can significantly reduce reaction times and improve yields while minimizing waste generation.

Applications in Agrochemicals

4-Chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid has shown promise in the development of novel agrochemicals. Its unique structural features make it an effective herbicide and fungicide. Studies have demonstrated that this compound exhibits high selectivity and low toxicity to non-target organisms, making it a valuable candidate for sustainable agriculture practices.

In particular, its ability to inhibit specific enzymes involved in plant growth and development has been highlighted in recent research. For instance, it has been shown to effectively control broadleaf weeds without adversely affecting crop plants. Additionally, its fungicidal properties have been evaluated against various plant pathogens, showing promising results in disease management.

Pharmaceutical Applications

The pharmaceutical potential of 4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid is another area of active research. Its structural characteristics make it an attractive scaffold for drug discovery and development. The compound has been investigated for its anti-inflammatory, antiviral, and anticancer properties.

In anti-inflammatory studies, this compound has shown significant activity by inhibiting key enzymes involved in inflammatory pathways such as COX-2 and LOX. Its ability to modulate these enzymes without causing severe side effects makes it a promising candidate for treating chronic inflammatory conditions.

Antiviral research has also explored the potential of this compound against various viral infections. Preliminary studies have indicated that it can inhibit viral replication by interfering with viral protein synthesis or assembly processes. This property could be particularly useful in developing new antiviral therapies.

In cancer research, 4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid has been evaluated for its ability to induce apoptosis in cancer cells while sparing normal cells. Its selective cytotoxicity has been attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival.

Recent Research Advancements

The scientific community continues to explore new applications and mechanisms of action for 4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid. Recent studies have focused on optimizing its pharmacological properties through structural modifications and derivatization.

A notable study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several derivatives of this compound as potential anticancer agents. The researchers found that certain derivatives exhibited enhanced potency against various cancer cell lines compared to the parent compound. These findings highlight the importance of structure-activity relationship (SAR) studies in optimizing drug candidates.

In another study published in Chemical Communications, researchers investigated the use of this compound as a building block for constructing supramolecular assemblies with tunable properties. The unique electronic and steric features of the molecule allowed for precise control over assembly processes, opening up new possibilities for applications in materials science.

Safety Considerations

Safety is a critical aspect when dealing with any chemical compound. While 4-chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid shows promise in various applications, it is essential to conduct thorough safety assessments to ensure its safe use. Toxicological studies have indicated that this compound has low acute toxicity but may pose long-term health risks if not handled properly.

To mitigate these risks, appropriate handling procedures should be followed when working with this compound in laboratory settings or industrial applications. Personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation exposure. Additionally, proper disposal methods should be employed to minimize environmental impact.

Conclusion

4-Chloro-5-(1,1-difluoroethyl)-2-methyl-pyrazole-3-carboxylic acid (CAS No. 1024599-56-1) is a multifaceted compound with diverse applications in agrochemicals and pharmaceuticals. Its unique chemical structure provides a solid foundation for further research and development efforts aimed at addressing unmet needs in these fields.

Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses. As research progresses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.